Cas no 2411253-14-8 (2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate)

• Product Name: 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate
• CAS No: 2411253-14-8
• MF: C₁₆H₁₆FNO₄S
• MW: 337.365946769714
• CID: 5464148
• Update Time: 2025-05-22

2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-phenylpropyl)carbamoyl]phenyl sulfurofluoridate
• Z3919175503
• 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate

• Inchi： 1S/C16H16FNO4S/c17-23(20,21)22-15-11-5-4-10-14(15)16(19)18-12-6-9-13-7-2-1-3-8-13/h1-5,7-8,10-11H,6,9,12H2,(H,18,19)
• InChI Key： QVWATTKTAUWTAX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1C(NCCCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 337.07840733 g/mol
• Monoisotopic Mass: 337.07840733 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.4
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8

Additional information on 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate

2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate: A Comprehensive Overview

The compound with CAS No. 2411253-14-8, known as 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a phenyl group, a propyl chain, and a sulfurofluoridate moiety. The sulfurofluoridate group is particularly significant, as it contributes to the compound's reactivity and functionality.

Recent studies have highlighted the potential of 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and composites. The phenyl group in the molecule provides aromatic stability, while the propyl chain introduces flexibility, making it suitable for applications requiring both strength and ductility.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The sulfurofluoridate group is introduced via a reaction with sulfur tetrafluoride, which is a common reagent in organic chemistry. This step is critical as it determines the reactivity and selectivity of the final product.

One of the most promising applications of 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate is in drug delivery systems. Its unique structure allows for controlled release mechanisms, which are essential in pharmaceutical formulations. Recent research has demonstrated its ability to encapsulate bioactive molecules, ensuring their stability and targeted delivery to specific sites within the body.

The compound's compatibility with various solvents and its ability to form stable complexes have also made it valuable in analytical chemistry. It has been used as a derivatizing agent in mass spectrometry, enhancing the detection limits of trace analytes. This property has been leveraged in environmental monitoring applications, where precise detection of pollutants is crucial.

From an environmental standpoint, 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate exhibits low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly alternative to traditional chemicals used in industrial processes. However, further studies are required to fully understand its long-term environmental impact and ensure sustainable practices.

In conclusion, 2-[(3-Phenylpropyl)carbamoyl]phenyl sulfurofluoridate (CAS No. 2411253-14-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.